Cas no 2679805-16-2 ((2R)-3-(2-chloro-4-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: (2R)-3-(2-chloro-4-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2679805-16-2
• MF: C₁₄H₁₆ClNO₄
• MW: 297.734143257141
• CID: 5630175
• PubChem ID: 165923085
• Update Time: 2025-10-28

(2R)-3-(2-chloro-4-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-3-(2-chloro-4-methylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• EN300-28289797
• 2679805-16-2
• (2R)-3-(2-chloro-4-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C14H16ClNO4/c1-3-6-20-14(19)16-12(13(17)18)8-10-5-4-9(2)7-11(10)15/h3-5,7,12H,1,6,8H2,2H3,(H,16,19)(H,17,18)/t12-/m1/s1
• InChI Key： ZOEKUBKISPNHOJ-GFCCVEGCSA-N
• SMILES： ClC1C=C(C)C=CC=1C[C@H](C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 297.0767857g/mol
• Monoisotopic Mass: 297.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on (2R)-3-(2-chloro-4-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

(2R)-3-(2-chloro-4-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Introduction to (2R)-3-(2-chloro-4-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

The compound (CAS No: 2679805-16-2) is a highly specialized organic molecule with significant potential in the field of pharmaceuticals and biotechnology. This compound, with its unique structure, has garnered attention due to its promising applications in drug development and medical research.

Chemical Structure and Properties

The molecule, (2R)-3-(2-chloro-4-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid, consists of a chiral center at the second carbon atom, which is critical for its stereochemical properties. The presence of a chlorine atom at the 2-position of the phenyl ring and a methyl group at the 4-position introduces steric and electronic effects that influence its reactivity and bioavailability.

The propenoyloxy carbonyl amino group attached to the central carbon adds complexity to the molecule, contributing to its potential as a bioactive agent. This functional group is known to enhance solubility and stability, making it suitable for various chemical reactions and biological assays.

Synthesis and Applications

Recent advancements in synthetic chemistry have enabled efficient synthesis of this compound using multi-step reactions involving asymmetric catalysis and enzymatic transformations. These methods not only improve yield but also ensure high enantiomeric excess, which is crucial for its pharmacological applications.

Preliminary studies suggest that this compound exhibits antimicrobial activity, making it a potential candidate for antibiotic development. Additionally, its ability to modulate cellular signaling pathways has opened avenues for research in cancer therapy.

Pharmacological Profile

Preclinical trials have demonstrated that (CAS No: 2679805-16-) exhibits favorable pharmacokinetic properties, including good absorption and moderate clearance rates. Its bioavailability is enhanced by the presence of the propenoyloxy carbonyl amino group, which protects it from enzymatic degradation in the gastrointestinal tract.

Moreover, this compound has shown selective toxicity towards cancer cells, indicating its potential as a targeted chemotherapeutic agent. Ongoing research is focused on optimizing its delivery systems to maximize therapeutic efficacy while minimizing side effects.

Conclusion

In summary, (CAS No: 2679805-16-) ( ( CAS No: ) ), with its intricate structure and versatile functional groups, represents a promising lead compound in drug discovery. Its unique properties and potential applications underscore the importance of continued research into its synthesis, pharmacology, and therapeutic uses.